Cas no 1022405-50-0 ((((2-Naphthyloxy-5-(trifluoromethyl)phenyl)amino)methylene)methane-1,1-dicarbonitrile)

• Product Name: (((2-Naphthyloxy-5-(trifluoromethyl)phenyl)amino)methylene)methane-1,1-dicarbonitrile
• CAS No: 1022405-50-0
• MF: C₂₁H₁₂F₃N₃O
• MW: 379.334694862366
• MDL: MFCD00170924
• CID: 4676932
• Update Time: 2025-10-29

(((2-Naphthyloxy-5-(trifluoromethyl)phenyl)amino)methylene)methane-1,1-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• (((2-NAPHTHYLOXY-5-(TRIFLUOROMETHYL)PHENYL)AMINO)METHYLENE)METHANE-1,1-DICARBONITRILE
• 2-[[2-naphthalen-1-yloxy-5-(trifluoromethyl)anilino]methylidene]propanedinitrile
• 2-({[2-(naphthalen-1-yloxy)-5-(trifluoromethyl)phenyl]amino}methylidene)propanedinitrile
• (((2-Naphthyloxy-5-(trifluoromethyl)phenyl)amino)methylene)methane-1,1-dicarbonitrile

• MDL： MFCD00170924
• Inchi： 1S/C21H12F3N3O/c22-21(23,24)16-8-9-20(18(10-16)27-13-14(11-25)12-26)28-19-7-3-5-15-4-1-2-6-17(15)19/h1-10,13,27H
• InChI Key： OIZQFKQFZYOBET-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N/C=C(\C#N)/C#N)OC1=CC=CC2C=CC=CC1=2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 653
• Topological Polar Surface Area: 68.8

Additional information on (((2-Naphthyloxy-5-(trifluoromethyl)phenyl)amino)methylene)methane-1,1-dicarbonitrile

Research Briefing on (((2-Naphthyloxy-5-(trifluoromethyl)phenyl)amino)methylene)methane-1,1-dicarbonitrile (CAS: 1022405-50-0)

Recent studies have highlighted the potential of (((2-Naphthyloxy-5-(trifluoromethyl)phenyl)amino)methylene)methane-1,1-dicarbonitrile (CAS: 1022405-50-0) as a promising compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethyl and naphthyloxy groups, has shown significant biological activity, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. The following briefing synthesizes the latest research findings, methodologies, and implications of this compound.

The primary focus of recent investigations has been on the compound's mechanism of action. In vitro studies using human cell lines have demonstrated that 1022405-50-0 acts as a potent inhibitor of protein kinases, particularly those involved in signal transduction pathways such as MAPK and PI3K/AKT. The presence of the trifluoromethyl group enhances the compound's binding affinity to the ATP-binding sites of these kinases, thereby disrupting their catalytic activity. This inhibitory effect has been corroborated by X-ray crystallography studies, which reveal precise molecular interactions at the atomic level.

Further research has explored the therapeutic potential of 1022405-50-0 in disease models. Preclinical trials in murine models of rheumatoid arthritis and colorectal cancer have shown promising results. The compound significantly reduced inflammatory cytokine levels and tumor growth rates, respectively, with minimal off-target effects. These findings suggest that 1022405-50-0 could serve as a lead compound for developing novel anti-inflammatory and anti-cancer therapies. However, pharmacokinetic studies indicate that the compound's bioavailability may require optimization, as its solubility in aqueous media is limited.

In addition to its therapeutic applications, 1022405-50-0 has also been investigated for its role in chemical biology tools. Its ability to selectively label and inhibit specific kinases makes it a valuable probe for studying kinase-dependent cellular processes. Recent advancements in click chemistry have enabled the conjugation of 1022405-50-0 with fluorescent tags, facilitating real-time visualization of kinase activity in live cells. This innovation opens new avenues for high-throughput screening and drug discovery.

Despite these advancements, challenges remain in the clinical translation of 1022405-50-0. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed. Recent efforts have focused on derivatizing the core structure to improve these properties while retaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications, with several analogs already showing enhanced efficacy in preliminary tests.

In conclusion, (((2-Naphthyloxy-5-(trifluoromethyl)phenyl)amino)methylene)methane-1,1-dicarbonitrile (CAS: 1022405-50-0) represents a versatile and potent compound with broad applications in medicinal chemistry and chemical biology. Ongoing research aims to overcome existing limitations and unlock its full therapeutic potential. The compound's unique structural features and biological activities make it a focal point for future drug development and mechanistic studies.